Cas no 2228218-49-1 (4-1-(2-aminopropan-2-yl)cyclopropyl-2-methoxyphenol)

• Product Name: 4-1-(2-aminopropan-2-yl)cyclopropyl-2-methoxyphenol
• CAS No: 2228218-49-1
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6009707
• PubChem ID: 165705703
• Update Time: 2025-08-04

4-1-(2-aminopropan-2-yl)cyclopropyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(2-aminopropan-2-yl)cyclopropyl-2-methoxyphenol
• EN300-1836329
• 2228218-49-1
• 4-[1-(2-aminopropan-2-yl)cyclopropyl]-2-methoxyphenol

• Inchi： 1S/C13H19NO2/c1-12(2,14)13(6-7-13)9-4-5-10(15)11(8-9)16-3/h4-5,8,15H,6-7,14H2,1-3H3
• InChI Key： HVOYNXXPUQEOTC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1(C(C)(C)N)CC1)O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-1-(2-aminopropan-2-yl)cyclopropyl-2-methoxyphenol

Comprehensive Overview of 4-1-(2-aminopropan-2-yl)cyclopropyl-2-methoxyphenol (CAS No. 2228218-49-1)

The compound 4-1-(2-aminopropan-2-yl)cyclopropyl-2-methoxyphenol (CAS No. 2228218-49-1) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its complex nomenclature reflects its intricate molecular architecture, which combines a cyclopropyl ring, a methoxyphenol moiety, and an aminopropan substituent. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

One of the key reasons for the growing interest in 4-1-(2-aminopropan-2-yl)cyclopropyl-2-methoxyphenol is its potential role in targeting specific biological pathways. Researchers are particularly intrigued by its pharmacological properties, which may include anti-inflammatory, antioxidant, or neuroprotective effects. The presence of the methoxyphenol group, for instance, is often associated with antioxidant activity, a hot topic in current health and wellness trends. Consumers and scientists alike are increasingly searching for compounds that can combat oxidative stress, a factor linked to aging and chronic diseases.

In the context of drug design, the cyclopropyl ring in 4-1-(2-aminopropan-2-yl)cyclopropyl-2-methoxyphenol is noteworthy. Cyclopropane derivatives are known for their ability to enhance metabolic stability and bioavailability, two critical factors in the development of effective therapeutics. This aligns with the current focus on precision medicine and personalized therapies, where the demand for novel, targeted molecules is higher than ever. Searches for "bioavailability enhancers" and "metabolically stable compounds" have surged in recent years, reflecting this trend.

Another area of exploration for CAS No. 2228218-49-1 is its potential application in central nervous system (CNS) disorders. The aminopropan moiety suggests possible interactions with neurotransmitter systems, making it a candidate for research into conditions like depression, anxiety, or neurodegenerative diseases. Given the rising global prevalence of mental health issues and the search for "new CNS drugs" or "neuroprotective agents," this compound could be a valuable addition to the scientific community's toolkit.

The synthesis and characterization of 4-1-(2-aminopropan-2-yl)cyclopropyl-2-methoxyphenol also present interesting challenges and opportunities for chemists. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are often employed to confirm its structure and purity. These methods are frequently searched by students and professionals in the field, highlighting the educational value of studying such compounds.

From an industrial perspective, the scalability of producing CAS No. 2228218-49-1 is a topic of interest. Companies are increasingly looking for sustainable synthesis routes and green chemistry approaches to meet regulatory and environmental standards. Searches for "eco-friendly chemical synthesis" and "scalable drug intermediates" have grown, underscoring the importance of these considerations in modern chemical manufacturing.

In summary, 4-1-(2-aminopropan-2-yl)cyclopropyl-2-methoxyphenol represents a fascinating intersection of chemistry, biology, and medicine. Its unique structure and potential applications make it a compound worth watching in the coming years. Whether you're a researcher, a student, or an industry professional, understanding this molecule could provide valuable insights into the future of pharmaceutical innovation and therapeutic development.